![molecular formula C16H14FNO4S B2655869 4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile CAS No. 478079-84-4](/img/structure/B2655869.png)
4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile (FSPH) is a heterocyclic compound that has been studied in the scientific community due to its potential applications in the field of medicinal chemistry. FSPH is a novel compound with an interesting structure that can be utilized in the synthesis of other molecules and as a tool in the study of various biochemical and physiological processes. The synthesis of FSPH involves a complex reaction sequence that utilizes several reagents and catalysts to produce the desired product.
Scientific Research Applications
4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile has been studied extensively in the field of medicinal chemistry due to its potential applications. It has been used in the synthesis of other molecules, such as the antifungal agent fluconazole, as well as in the study of various biochemical and physiological processes. This compound has also been studied for its potential as a drug delivery system, as it is able to bind to various molecules in a stable manner.
Mechanism of Action
The exact mechanism of action of 4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile is still not fully understood, but it is believed to interact with various molecules in a way that allows it to bind to them in a stable manner. This binding allows for the delivery of drugs or other molecules to the desired target sites.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various organisms, including humans. Studies have shown that this compound is able to bind to various molecules, allowing for the delivery of drugs or other molecules to the desired target sites. It has also been shown to have anti-inflammatory effects and to inhibit the growth of certain types of bacteria.
Advantages and Limitations for Lab Experiments
4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile has several advantages in the laboratory setting. It is a stable compound that can be synthesized relatively easily, and it has been shown to bind to various molecules in a stable manner. However, it also has some limitations, such as its relatively complex synthesis process and its limited availability.
Future Directions
Future research on 4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile could focus on further refining its synthesis process and exploring its potential applications in drug delivery systems and other fields. Additionally, further research could be done to explore the biochemical and physiological effects of this compound and to better understand its mechanism of action. Other potential directions for research include exploring the potential of this compound as an antimicrobial agent and investigating its potential as a therapeutic agent.
Synthesis Methods
4-{3-[(4-Fluorophenyl)sulfonyl]-2-hydroxypropoxy}benzenecarbonitrile is synthesized through a multi-step reaction sequence. The first step involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-hydroxypropylbenzene in the presence of sodium hydroxide and acetic acid. This reaction produces 3-[(4-fluorophenyl)sulfonyl]-2-hydroxypropoxybenzene, which is then further reacted with carbonitrile in the presence of a base catalyst to yield the desired product, this compound.
properties
IUPAC Name |
4-[3-(4-fluorophenyl)sulfonyl-2-hydroxypropoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO4S/c17-13-3-7-16(8-4-13)23(20,21)11-14(19)10-22-15-5-1-12(9-18)2-6-15/h1-8,14,19H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQHTLDUDKABIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)OCC(CS(=O)(=O)C2=CC=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>50.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24819071 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.